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Get Quote

Basic Properties and Solubility of C.I. Disperse Red 19

The table below summarizes the fundamental physicochemical properties of C.I. Disperse Red 19:

Property Value Remarks / Source

CAS Number 2734-52-3 [1] [2] [3]

Molecular Formula C₁₆H₁₈N₄O₄ [1] [2] [3]

Molecular Weight 330.34 g/mol [1] [2] [3]

Physical Form Dark purple to dark red-brown crystalline

powder

[2] [3]

Melting Point >300 °C [2]

Solubility in
Ethanol

Soluble [2] [3]

Solubility in
Acetone

Soluble [2] [3]
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Property Value Remarks / Source

Solubility in
Benzene

Soluble [2] [3]

Water Solubility 234.5 μg/L at 25 °C Very low; indicates hydrophobic
nature [2]

λmax 495 nm Maximum absorbance wavelength
[2]

The solubility in ethanol and acetone is explicitly stated in the chemical property descriptions [2] [3]. This

solubility profile is consistent with its classification as a disperse dye, which are generally non-ionic and

designed to be soluble in organic solvents but not in water [4].

Experimental Workflow for Solubility Assessment

For researchers needing to verify or quantify solubility, the following general protocol can be employed. This

workflow outlines the key steps from preparation to data analysis.
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1. Preparation Phase

2. Dissolution Phase

3. Analysis Phase

Weigh Dry Dye Powder

Dispense Organic Solvent

Combine in Vial

Agitate/Vortex Mixture

Incubate at Constant T°

Visual Inspection

Clarify Solution
(Centrifuge/Filter)

Quantitative Analysis
(Spectrophotometry)

Start Experiment
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Data Recording

Analyze Results

Click to download full resolution via product page

Experimental workflow for solubility assessment.

Detailed Methodology

Preparation of Solutions:

Prepare a stock solution of Disperse Red 19 in a volatile organic solvent (e.g., acetone) at a

known concentration (e.g., 1000 mg/L) [4]. This stock can be used to make serial dilutions for
generating a calibration curve.

Quantification via Spectrophotometry:

The maximum absorbance wavelength (λmax) for Disperse Red 19 is 495 nm [2].
Prepare standard solutions at various known concentrations (e.g., 5, 10, 20, 40, 60, 80 mg/L)

[4].
Measure the absorbance of each standard at 495 nm using a spectrophotometer (e.g., HACH

DR6000) [4] and plot a calibration curve of absorbance versus concentration.

Solubility Saturation Protocol:

Add an excess amount of Disperse Red 19 powder to a known volume of the solvent under

investigation (e.g., ethanol or acetone).
Agitate the mixture vigorously (e.g., using a magnetic stirrer) and incubate at a constant

temperature (e.g., 25°C) to reach equilibrium.
Clarify a portion of the saturated solution by centrifugation or filtration to remove undissolved

particles.
Dilute the supernatant appropriately and measure its absorbance. Use the calibration curve to

determine the saturation concentration.
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Molecular Structure and Synthesis

C.I. Disperse Red 19 is synthesized via a classic diazotization-coupling reaction [1].

Precursors Reaction Steps

4-Nitrobenzenamine Diazotization
(0-5°C, HCl, NaNO₂)

N,N-Dihydroxyethylaniline

Electrophilic CouplingDiazonium Salt C.I. Disperse Red 19
(C₁₆H₁₈N₄O₄)

Click to download full resolution via product page

Synthesis of C.I. Disperse Red 19 via diazotization-coupling.

The synthesis involves two key steps [1]:

Diazotization: 4-Nitrobenzenamine is reacted with nitrous acid (generated in situ from sodium nitrite

and hydrochloric acid) at 0-5°C to form a diazonium salt.
Coupling: The electrophilic diazonium salt attacks the electron-rich aromatic ring of N,N-

dihydroxyethylaniline, typically at the para position, to form the azo bond.

Research Applications and Handling

Beyond its traditional use as a textile dye, Disperse Red 19 has significant advanced applications:

Non-Linear Optics (NLO): It can be incorporated as red side groups in NLO polyesters for potential

use in optical switching devices [2] [3].
Polymer Films: It bonds with polyurethane to form stable films, suitable for fabricating analog

systems [2] [3].

Safety and Handling:

The available Safety Data Sheet (SDS) signal word is "Warning" with hazard statements H302

(Harmful if swallowed) and H317 (May cause an allergic skin reaction) [2].
Always consult the specific material safety data sheet before conducting any experiments.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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